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Compound of Interest

Compound Name: Ethyl benzimidate

Cat. No.: B1620460

This guide provides immediate safety, handling, and disposal protocols for Ethyl benzimidate
hydrochloride, tailored for researchers, scientists, and drug development professionals. The
following procedures are designed to ensure the safe handling of this compound in a laboratory
setting.

Chemical and Physical Properties

A summary of the key quantitative data for Ethyl benzimidate hydrochloride is presented

below.
Property Value
CAS Number 5333-86-8[1][2]
Molecular Formula CoH11NO - HCI[1][2]
Molecular Weight 185.65 g/mol [1][2]
Appearance Beige Powder Solid[1]
Melting Point ~125 °C (decomposes)[2][3]

Hazard Identification and Personal Protective
Equipment (PPE)
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Ethyl benzimidate hydrochloride is classified as a hazardous substance. It is crucial to use
appropriate personal protective equipment to minimize exposure and ensure safety.

Hazards:

» Skin Corrosion/Irritation: Causes skin irritation (Category 2).[1][2][3]

o Serious Eye Damage/Eye Irritation: Causes serious eye irritation (Category 2).[1][2][3]

» Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation (Category

3).[1][21[3]

Recommended Personal Protective Equipment (PPE):
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves
should be worn.[4] Inspect
gloves before use and dispose
of them properly after handling

the chemical.[4]

Eye and Face Protection

Safety glasses with side

shields or goggles

Must meet ANSI Z.87.1 1989
standard.[4] A face shield
should be worn over safety
glasses if there is a risk of
splashing.[4][5]

Respiratory Protection

Dust mask or respirator

A NIOSH-approved N95 dust
mask or equivalent is
recommended, especially
when handling the powder and

if ventilation is inadequate.[2]

Skin and Body Protection

Laboratory coat

A long-sleeved lab coat should
be worn.[1] Ensure it is
buttoned to cover as much

skin as possible.[4]

Footwear

Closed-toe shoes

Shoes must cover the entire
foot.[4]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for the safe handling of Ethyl

benzimidate hydrochloride.

1. Preparation and Engineering Controls:

e Work in a well-ventilated area, preferably within a chemical fume hood.[1]

o Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[6]
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o Before starting, ensure all necessary PPE is available and in good condition.
2. Handling the Chemical:

o Wear all required PPE as specified in the table above.[1]

e Avoid the formation of dust when handling the solid powder.[1]

» Do not get the chemical in your eyes, on your skin, or on your clothing.[1]

» Avoid inhalation and ingestion of the substance.[1]

e Wash hands, face, and any exposed skin thoroughly after handling.[1][7]

3. Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][8]
» Store away from incompatible materials such as strong oxidizing agents.[1]
4. Emergency Procedures:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[1] Seek medical attention.[1]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[1] If skin
irritation persists, call a physician.[1]

 Inhalation: Move the individual to fresh air.[1] If the person is not breathing, provide artificial
respiration.[1] Get medical attention if symptoms occur.[1]

 Ingestion: Clean the mouth with water and drink plenty of water afterward.[1] Seek medical
attention if symptoms occur.[1]

o Spills: Sweep up the spilled solid and shovel it into suitable containers for disposal.[1]

Disposal Plan
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Proper disposal of Ethyl benzimidate hydrochloride and any contaminated materials is critical
to prevent environmental contamination and ensure regulatory compliance.

1. Waste Classification:
e This chemical waste is classified as hazardous.[1]
2. Containerization:

o Collect waste chemical and any contaminated materials (e.g., used gloves, paper towels) in
a designated, properly labeled, and sealed container.

e Do not mix with other waste streams.[8][9]
3. Disposal Method:
» Dispose of the contents and the container at an approved waste disposal plant.[1][8]

 All disposal activities must be in accordance with local, regional, and national hazardous
waste regulations.[1][8][9]

» Handle uncleaned, empty containers as you would the product itself.[8][9]

Workflow for Safe Handling of Ethyl Benzimidate
Hydrochloride

The following diagram illustrates the logical workflow for the safe handling of Ethyl
benzimidate hydrochloride, from initial preparation to final disposal.
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1. Preparation
- Verify fume hood function
- Locate safety shower/eyewash
- Assemble all required PPE

A4

2. Don PPE
- Lab coat
- Safety goggles/face shield
- Nitrile gloves
- Dust mask (as needed)

3. Chemical Handling
- Weigh/transfer in fume hood
- Avoid dust generation
- Minimize contact and inhalation

Store|unused

After handling

4. Storage
- Tightly sealed container
- Cool, dry, well-ventilated area
- Away from incompatibles

5. Doff PPE
- Remove gloves carefully
- Wash hands thoroughly

Dispose of
ontaminated PPE

6. Waste Disposal

- Collect in labeled hazardous waste container
- Dispose via approved facility

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ethyl benzimidate hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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